Cas no 199111-50-7 (1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride)

1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride structure
199111-50-7 structure
Product Name:1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride
CAS No:199111-50-7
Molecular Formula:C23H52ClNO3Si
Molecular Weight:454.202387809753
CID:4730529
PubChem ID:23137628

1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride Properties

Names and Identifiers

    • GLJ50K866T
    • N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride1-octadecanaminium
    • 1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride
    • 1-Octadecanaminium, N,N-dimethyl-N-[3-(trihydroxysilyl)propyl] chloride
    • Q27279167
    • 3-(trihydroxysilyl)-propyl-dimethyl-octadecylammonium chloride
    • 1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl)- chloride
    • Octadecyldimethyl(3-trihydroxysilylpropyl)ammonium chloride,
    • HE 4005 ANTIMICROBIAL
    • 3-(TRIHYDROXYSILYL)PROPYLDIMETHYLOCTADECYL AMMONIUMCHLORIDE, 1% AQUEOUS SOLUTION
    • 3-(TRIHYDROXYSILYL)PROPYLDIMETHYLOCTADECYL AMMONIUMCHLORIDE, 5% AQUEOUS SOLUTION
    • HM 4100 ANTIMICROBIAL
    • dimethyl-octadecyl-(3-trihydroxysilylpropyl)azanium;chloride
    • 1-Octadecanaminium, N,N-dimethyl-N-[3-(trihydroxysilyl)propyl]-, chloride (1:1)
    • 199111-50-7
    • 3-(trihydroxysilyl)propyldimethyloctadecyl ammonium chloride
    • NS00130329
    • OCTADECYLDIMETHYL(3-TRIHYDROXYSILYLPROPYL)AMMONIUM CHLORIDE
    • DTXSID0048052
    • DIMETHYLOCTADECYL(3-(TRIHYDROXYSILYL)PROPYL)AMMONIUM CHLORIDE
    • 1-OCTADECANAMINIUM, N,N-DIMETHYL-N-(3-(TRIHYDROXYSILYL)PROPYL)
    • SCHEMBL766321
    • 1ST189250
    • 3-(Trihydroxysilyl)propyldimethyloctodecylammonium chloride
    • UNII-GLJ50K866T
    • AEM 5772
    • AEM-5772-2
    • GVUBZTSOFTYNQE-UHFFFAOYSA-M
    • N,N-Dimethyl-N-(3-(trihydroxysilyl)propyl)octadecan-1-aminium chloride
    • InChIKey： GVUBZTSOFTYNQE-UHFFFAOYSA-M
    • Inchi： 1S/C23H52NO3Si.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(2,3)22-20-23-28(25,26)27;/h25-27H,4-23H2,1-3H3;1H/q+1;/p-1
    • SMILES： [Cl-].[Si](CCC[N+](C)(C)CCCCCCCCCCCCCCCCCC)(O)(O)O

Computed Properties

  • Exact Mass: 453.3404987g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 21
  • Monoisotopic Mass: 453.3404987g/mol
  • Heavy Atom Count: 29
  • Complexity: 332
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 60.7

1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ARMM-1g
AEM 5772
 199111-50-7 99%
1g
 $36.00
A2B Chem LLC
AF01566-1g
AEM 5772
 199111-50-7 99%
1g
 $10.00 2024-04-20

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